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Compound of Interest

Compound Name: Disperse red 151

Cat. No.: B1619698 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Disperse Red 151, identified by C.I. 26130 and CAS number 70210-08-1, is a double azo

disperse dye utilized for imparting a brilliant red hue to polyester fibers.[1][2] As a non-ionic dye

with low water solubility, its application to hydrophobic polyester fibers requires specific dyeing

methodologies to ensure optimal dye uptake, levelness, and fastness properties.[3][4] This

document provides detailed application notes and experimental protocols for the use of

Disperse Red 151 in polyester dyeing, targeting research and development applications.

Physicochemical Properties

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b1619698?utm_src=pdf-interest
https://www.benchchem.com/product/b1619698?utm_src=pdf-body
http://www.worlddyevariety.com/disperse-dyes/disperse-red-151.html
https://patents.google.com/patent/CN102127313B/en
https://textilelearner.net/dyeing-of-polyester-fabric-with-disperse-dyes/
https://textilelearner.net/disperse-dyes-dyeing-and-printing-method/
https://www.benchchem.com/product/b1619698?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1619698?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

C.I. Name Disperse Red 151

C.I. Number 26130

CAS Number 70210-08-1[1]

Molecular Formula C₂₇H₂₅N₅O₅S[1]

Molecular Weight 531.58 g/mol [1]

Chemical Class Double Azo[1]

Solubility
Low water solubility, applied as a fine aqueous

dispersion.[3][4]

Application Polyester Dyeing[1]

Fastness Properties on Polyester
The following table summarizes the fastness properties of Disperse Red 151 on polyester

fabric according to ISO standards. The ratings are on a scale of 1 to 5, with 5 representing the

highest fastness.

Fastness Test Fading Staining

ISO Light Fastness 5 -

ISO Washing Fastness 4-5 4-5

ISO Perspiration Fastness 5 5

ISO Ironing Fastness 4-5 3-4

(Data sourced from World dye variety)[1]

Experimental Protocols
Two primary methods for applying Disperse Red 151 to polyester are High-Temperature

Exhaust Dyeing and the Thermosol Process.
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High-Temperature Exhaust Dyeing
This batchwise process is suitable for dyeing polyester in various forms, including loose fiber,

yarn, and fabric. The high temperature is necessary to swell the polyester fibers, allowing the

dye molecules to penetrate the fiber structure.[3]

Materials and Reagents:

Polyester substrate

Disperse Red 151

Dispersing agent (anionic)

Acetic acid (or a suitable pH buffer like ammonium sulfate and formic acid)

Deionized water

Equipment:

High-temperature dyeing machine (e.g., jet, beaker dyeing machine)

pH meter

Standard laboratory glassware

Protocol:

Dye Bath Preparation:

Prepare a dye stock dispersion by pasting the required amount of Disperse Red 151 with

a small amount of dispersing agent and cold deionized water.

Make up the final volume with warm water (40-50°C).

Fill the dyeing machine with water (Liquor to Goods Ratio, e.g., 20:1).

Add a suitable dispersing agent (e.g., 0.5 g/L).
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Add the polyester substrate to the bath.

Dyeing Cycle:

Set the initial temperature of the dye bath to 60°C.[3]

Add the prepared dye stock dispersion to the bath.

Adjust the pH of the dye bath to 4.5-5.5 using acetic acid.[3]

Hold at 60°C for 15 minutes to ensure even dye distribution.[3]

Raise the temperature to 130°C at a rate of 1.5°C per minute.

Maintain the temperature at 130°C for 60 minutes.[3]

Cool the dye bath down to 60°C as rapidly as possible.[3]

After-treatment (Reduction Clearing):

Drain the dye bath.

Prepare a new bath containing:

Caustic Soda (NaOH): 2 g/L

Sodium Hydrosulphite (Na₂S₂O₄): 2 g/L

Treat the dyed material at 80°C for 15-20 minutes.

Rinse the material thoroughly with hot and then cold water.

Dry the dyed polyester.
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Caption: High-Temperature Exhaust Dyeing Workflow for Disperse Red 151 on Polyester.
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Thermosol Dyeing Process
The Thermosol method is a continuous process ideal for dyeing polyester fabrics, particularly in

polyester/cotton blends.[3] It involves padding the fabric with the dye dispersion, drying, and

then fixing the dye at a high temperature.

Materials and Reagents:

Polyester fabric

Disperse Red 151

Dispersing agent

Thickener (optional, for print-padding)

Migration inhibitor (recommended)

Acetic acid

Equipment:

Padding mangle

Infrared or hot flue dryer

Thermosol unit (baking chamber)

Washing and rinsing range

Protocol:

Padding:

Prepare a padding liquor containing Disperse Red 151, a dispersing agent, a migration

inhibitor, and acetic acid to maintain a pH of 4.5-5.5.

Pad the polyester fabric through the liquor using a padding mangle to achieve a uniform

wet pick-up (e.g., 60-70%).
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Drying:

Dry the padded fabric immediately at a temperature of around 100°C.[3] Infrared drying is

often preferred to minimize dye migration.[3]

Thermofixation:

Pass the dried fabric through a Thermosol unit at a high temperature, typically 205°C, for

60-90 seconds.[3][5] This high temperature causes the dye to sublime and diffuse into the

polyester fibers.

After-treatment:

Wash the fabric to remove any unfixed dye and auxiliary chemicals. This may include a

reduction clearing step as described in the exhaust dyeing method to improve fastness.[3]

Rinse and dry the fabric.
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Caption: Continuous Thermosol Dyeing Workflow for Disperse Red 151 on Polyester.

Logical Relationships in Polyester Dyeing
The efficiency and quality of polyester dyeing with Disperse Red 151 are influenced by several

interdependent factors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1619698#applications-of-disperse-red-151-in-
polyester-dyeing]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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